Cas no 2137575-24-5 (6-chloro-2-ethynyl-3H-imidazo[4,5-b]pyridine)

• Product Name: 6-chloro-2-ethynyl-3H-imidazo[4,5-b]pyridine
• CAS No: 2137575-24-5
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• CID: 6195511
• PubChem ID: 165467677
• Update Time: 2025-11-06

6-chloro-2-ethynyl-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-801979
• 6-chloro-2-ethynyl-3H-imidazo[4,5-b]pyridine
• 2137575-24-5

• Inchi： 1S/C8H4ClN3/c1-2-7-11-6-3-5(9)4-10-8(6)12-7/h1,3-4H,(H,10,11,12)
• InChI Key： ISZZSCSQIBZSMM-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=C(C=1)NC(C#C)=N2

Computed Properties

• Exact Mass: 177.0093748g/mol
• Monoisotopic Mass: 177.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 6-chloro-2-ethynyl-3H-imidazo[4,5-b]pyridine

6-Chloro-2-Ethynyl-3H-Imidazo[4,5-b]Pyridine: A Comprehensive Overview

The compound 6-chloro-2-ethynyl-3H-imidazo[4,5-b]pyridine, identified by the CAS number CAS 2137575-24-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and versatile reactivity. The presence of a chlorine substituent at the 6-position and an ethynyl group at the 2-position imparts distinctive electronic and steric characteristics to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of imidazo[4,5-b]pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The 6-chloro substitution is known to enhance the molecule's stability and selectivity, while the ethynyl group at position 2 provides a platform for further functionalization. These features make CAS 2137575-24-5 a valuable intermediate in the synthesis of more complex structures with potential therapeutic applications.

The synthesis of 6-chloro-2-ethynyl-3H-imidazo[4,5-b]pyridine typically involves multi-step processes that require precise control over reaction conditions. Researchers have explored various methodologies, including cyclization reactions and cross-coupling techniques, to optimize the production of this compound. For instance, recent advancements in transition metal-catalyzed reactions have enabled more efficient pathways for constructing the imidazopyridine core with high yields and purity.

In terms of applications, CAS 2137575-24-5 has shown promise in the field of medicinal chemistry. Its ability to modulate key biological targets makes it a candidate for designing novel drugs targeting diseases such as cancer and inflammatory disorders. Moreover, the compound's structural flexibility allows for further modifications to enhance its pharmacokinetic properties, such as solubility and bioavailability.

The latest research on imidazo[4,5-b]pyridine derivatives has also focused on their role in materials science. The incorporation of these compounds into advanced materials like organic semiconductors has been explored due to their unique electronic properties. This dual applicability in both drug discovery and materials science underscores the significance of CAS 2137575-24-5 as a versatile building block in modern chemistry.

In conclusion, 6-chloro-2-ethynyl-3H-imidazo[4,5-b]pyridine (CAS 2137575-24-5) stands out as a critical molecule with multifaceted applications across various scientific domains. Its unique structure and reactivity continue to drive innovative research efforts, positioning it as a key player in future advancements in chemistry and pharmacology.